4-(1,1-dioxido-1,2-thiazinan-2-yl)-N-(2-morpholino-2-(thiophen-3-yl)ethyl)benzenesulfonamide

• IUPAC Name: 4-(1,1-dioxothiazinan-2-yl)-N-(2-morpholin-4-yl-2-thiophen-3-ylethyl)benzenesulfonamide
• InChI: InChI=1S/C20H27N3O5S3/c24-30(25)14-2-1-8-23(30)18-3-5-19(6-4-18)31(26,27)21-15-20(17-7-13-29-16-17)22-9-11-28-12-10-22/h3-7,13,16,20-21H,1-2,8-12,14-15H2
• InChI Key: XXOSCKAYXDZELZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCS(=O)(=O)N(C1)C2=CC=C(C=C2)S(=O)(=O)NCC(C3=CSC=C3)N4CCOCC4
• Molecular Formula: C20H27N3O5S3
• Molecular Weight: 485.6 g/mol

Description

4-(1,1-dioxido-1,2-thiazinan-2-yl)-N-(2-morpholino-2-(thiophen-3-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H27N3O5S3 and its molecular weight is 485.63. The purity is usually 95%.
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Scientific Research Applications

Anti-Inflammatory and Antimicrobial Applications

Sulfonamide derivatives have been extensively explored for their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. For instance, novel N-(3-substituted aryl/alkyl-4-oxo-1,3-thiazolidin-2-ylidene)-4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamides were synthesized and evaluated for their potential in treating these conditions, showcasing the versatility of sulfonamide compounds in medical research (Ş. Küçükgüzel et al., 2013).

Anticancer Activity

The development of sulfonamide derivatives for anticancer applications has shown promising results. A particular study on the synthesis and evaluation of novel derivatives highlighted their potential as anti-breast cancer agents, indicating the significant role sulfonamides can play in cancer therapy research (Praveen Kumar et al., 2020).

Antimicrobial and Antitumor Properties

Research into sulfonamide compounds has extended into antimicrobial and antitumor properties, offering new pathways for developing therapeutic agents against various microbial infections and tumors. One study synthesized sulfonamides incorporating a 1,3,5-triazine structural motif, which demonstrated antioxidant, acetylcholinesterase, butyrylcholinesterase, and tyrosinase inhibitory profiles, highlighting their potential in addressing diseases like Alzheimer's and Parkinson's (Nabih Lolak et al., 2020).